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Compound of Interest

Compound Name: 3-Chloro-2-fluorobenzoic acid

CAS No.: 161957-55-7

Cat. No.: B2751501

Get Quote

Executive Safety Summary
Target Chemical: 3-Chloro-2-fluorobenzoic acid (CAS: 161957-55-7)[1][2][3][4][5]

Primary Hazards: Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335).[3][6]

Critical Disposal Constraint: This is a halogenated organic acid.[7] Unlike simple mineral

acids (e.g., HCl) or non-halogenated organic acids (e.g., Acetic Acid), this compound must

not be neutralized and discharged into sanitary sewers.[6] The presence of covalent chlorine

and fluorine atoms requires high-temperature incineration with specific flue gas scrubbing

capabilities to prevent the release of acid gases (HCl, HF) into the atmosphere.

Strategic Waste Characterization
Effective disposal begins with accurate characterization. As a Senior Scientist, you must

distinguish between the chemical's acidic nature and its halogenated backbone.
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Property Value/Description Disposal Implication

Physical State Solid (Powder/Crystals)

Minimize dust generation;

requires solid waste

segregation.[1]

Acidity (pKa) ~2.9 (Predicted)

Corrosive to mucous

membranes; incompatible with

strong bases and oxidizers.

Halogen Content Chlorine (Cl) & Fluorine (F)

Strictly prohibits drain disposal.

Must be routed to incineration

streams capable of handling

halogenated organics.

Combustibility
Combustible (Flash point data

often N/A)

Do not mix with strong

oxidizers in waste containers

(Fire risk).

Waste Segregation Workflow (Decision Logic)
The following logic flow ensures you select the correct waste stream based on the chemical's

current state in your experiment.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.talentchemicals.com/organic-chemicals/3-chloro-2-fluorobenzoic-acid-cas-161957-55-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2751501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify State of
3-Chloro-2-fluorobenzoic acid

Solid Form
(Pure Substance)

Liquid Form
(Solution/Mixture)

Segregate as
SOLID HALOGENATED WASTE Identify Solvent Base

Aqueous Solution

Water based

Organic Solvent

Solvent based

Label: 'Toxic, Irritant,
Halogenated Organic Solid'

Stream A: Halogenated
Aqueous Waste

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., Methanol, Ethyl Acetate)

Stream B: Halogenated
Solvent Waste

Stream C: Mixed Organic
Waste (Must be tagged Halogenated)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 3-Chloro-2-fluorobenzoic acid waste streams. Note

that even if dissolved in a non-halogenated solvent, the presence of the solute renders the

entire mixture "Halogenated" for disposal purposes.[6]
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Operational Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
Use this for expired stocks, contaminated weighing boats, or spill cleanup residues.[6]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid

metal containers due to potential corrosion from residual acidity.

Segregation: Do not mix with non-halogenated solids (e.g., simple sugars, non-chlorinated

salts) if possible. Segregation reduces the volume of waste requiring expensive halogen-

specific incineration.

Labeling: Affix a hazardous waste tag immediately.

Chemical Name: 3-Chloro-2-fluorobenzoic acid.[1][2][3][4][5][8][9]

Hazards: Irritant, Toxic.[10]

Constituents: 100%.[11]

Storage: Store in a Satellite Accumulation Area (SAA) until pickup. Keep container closed

unless adding waste.[12][13]

Protocol B: Liquid Waste Disposal (Solutions)
Use this for reaction mixtures or mother liquors.

Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., nitric

acid, peroxides) or strong bases (e.g., sodium hydroxide), which could react exothermically

with the acid.[6]

Stream Selection:

If in Organic Solvent: Pour into the "Halogenated Organic Waste" carboy. Even if the

solvent itself is non-halogenated (e.g., Methanol), the dissolved 3-Chloro-2-
fluorobenzoic acid contaminates the stream.
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If in Aqueous Solution: Pour into "Aqueous Hazardous Waste." Do not adjust pH and pour

down the drain. The halogen atoms persist after neutralization and violate EPA/local sewer

discharge limits for Total Toxic Organics (TTO).

Secondary Containment: Always store liquid waste carboys in secondary containment trays

to capture leaks.

Spill Management & Contingency
Pre-requisite: Wear nitrile gloves, safety goggles, and a lab coat.[6] If the spill is large (>50g) or

outside a fume hood, use a half-face respirator with P100/organic vapor cartridges.

Containment: Isolate the area. If liquid, dike with absorbent pillows.[6]

Cleanup (Solid):

Do not dry sweep vigorously (creates dust).

Cover the spill with a damp paper towel to suppress dust, then scoop into a disposal

container.

Wipe the surface with a mild sodium bicarbonate solution (5%) to neutralize acidic residue,

then water.

Cleanup (Liquid/Solution):

Absorb with an inert material (Vermiculite or commercial spill pads).

Do not use combustible materials like sawdust.

Place all absorbent materials into the Solid Halogenated Waste container.

Regulatory & Compliance Framework
Compliance relies on understanding the "Cradle-to-Grave" responsibility mandated by the EPA

(USA) and similar global bodies.

EPA Waste Code: While 3-Chloro-2-fluorobenzoic acid is not explicitly P- or U-listed, it is

often classified under D002 (Corrosivity) if in acidic solution (pH < 2), or regulated as a
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Halogenated Organic requiring specific treatment standards (incineration).

Incineration Requirement: The presence of Fluorine necessitates incineration facilities

equipped with HF scrubbers to prevent damage to the incinerator lining and environmental

release.

Documentation: Ensure the Safety Data Sheet (SDS) is accessible.[7][12][13] When

manifesting waste for off-site disposal, clearly declare "Organic Acid, Solid, n.o.s. (3-Chloro-
2-fluorobenzoic acid)" to alert the disposal facility of the halogen content.[6]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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